Pentachlorophenyl hypochlorite--tungsten (1/1)

• CAS No.: 61127-84-2
• Molecular Formula: C6Cl6OW
• Molecular Weight: 484.6 g/mol
• IUPAC Name: (2,3,4,5,6-pentachlorophenyl) hypochlorite;tungsten
• InChI: InChI=1S/C6Cl6O.W/c7-1-2(8)4(10)6(13-12)5(11)3(1)9
• InChI Key: TWVYEXONGHNEOS-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)OCl.[W]

Description

Pentachlorophenyl hypochlorite–tungsten (1/1) is a complex chemical compound that combines the properties of pentachlorophenyl hypochlorite and tungsten

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of pentachlorophenyl hypochlorite–tungsten (1/1) typically involves the reaction of pentachlorophenyl hypochlorite with a tungsten precursor. The reaction conditions may vary, but common methods include:

Direct Reaction: Mixing pentachlorophenyl hypochlorite with tungsten hexachloride in an appropriate solvent under controlled temperature and pressure conditions.

Solvent-Assisted Reaction: Using solvents such as dichloromethane or chloroform to facilitate the reaction between pentachlorophenyl hypochlorite and tungsten compounds.

Industrial Production Methods

Industrial production of pentachlorophenyl hypochlorite–tungsten (1/1) may involve large-scale reactors and continuous flow systems to ensure consistent quality and yield. The process typically includes:

Raw Material Preparation: Ensuring high purity of pentachlorophenyl hypochlorite and tungsten precursors.

Reaction Control: Maintaining optimal temperature, pressure, and reaction time to maximize yield.

Purification: Using techniques such as crystallization, filtration, and distillation to purify the final product.

Chemical Reactions Analysis

Types of Reactions

Pentachlorophenyl hypochlorite–tungsten (1/1) undergoes various chemical reactions, including:

Oxidation: The compound can act as an oxidizing agent, facilitating the oxidation of organic and inorganic substrates.

Reduction: Under specific conditions, it can be reduced to form lower oxidation state tungsten compounds.

Substitution: The chlorine atoms in the pentachlorophenyl group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation Reactions: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction Reactions: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution Reactions: Reagents like sodium hydroxide and ammonia can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce pentachlorophenyl oxide derivatives, while reduction reactions may yield tungsten suboxides.

Scientific Research Applications

Pentachlorophenyl hypochlorite–tungsten (1/1) has a wide range of scientific research applications, including:

Chemistry: Used as a catalyst in organic synthesis and polymerization reactions.

Biology: Investigated for its potential antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug delivery systems and as a therapeutic agent.

Industry: Utilized in the production of advanced materials, coatings, and electronic components.

Mechanism of Action

The mechanism of action of pentachlorophenyl hypochlorite–tungsten (1/1) involves its interaction with molecular targets and pathways. The compound can:

Oxidize Biological Molecules: React with cellular components such as proteins and nucleic acids, leading to antimicrobial effects.

Inhibit Enzymes: Interfere with enzyme activity by binding to active sites or altering enzyme structure.

Generate Reactive Oxygen Species: Produce reactive oxygen species that can damage cellular structures and disrupt metabolic processes.

Comparison with Similar Compounds

Pentachlorophenyl hypochlorite–tungsten (1/1) can be compared with other similar compounds, such as:

Pentachlorophenyl Hypochlorite: Shares similar oxidative properties but lacks the unique characteristics imparted by tungsten.

Tungsten Hexachloride: Primarily used in inorganic synthesis and lacks the organic functionality of pentachlorophenyl hypochlorite–tungsten (1/1).

Pentachlorophenyl Derivatives: Compounds like pentachlorophenyl acetate and pentachlorophenyl sulfide have different reactivity and applications.

Conclusion

Pentachlorophenyl hypochlorite–tungsten (1/1) is a versatile compound with significant potential in various scientific and industrial fields Its unique combination of pentachlorophenyl and tungsten components allows it to participate in diverse chemical reactions and exhibit a range of biological activities